N'-hydroxy-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)ethanimidamide

• IUPAC Name: N'-hydroxy-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)ethanimidamide
• InChI: InChI=1S/C11H10N6OS/c12-8(17-18)5-19-11-14-10-9(15-16-11)6-3-1-2-4-7(6)13-10/h1-4,18H,5H2,(H2,12,17)(H,13,14,16)
• InChI Key: DWYYKBVCKHQPMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)N=C(N=N3)SCC(=NO)N
• Isomeric SMILES: C1=CC=C2C(=C1)C3=C(N2)N=C(N=N3)SC/C(=N/O)/N
• Molecular Formula: C11H10N6OS
• Molecular Weight: 274.30 g/mol

Description

N-hydroxy-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)ethanimidamide, also known as TH588, is a small molecule inhibitor that has been extensively studied for its potential applications in cancer therapy. This compound is a potent inhibitor of the p53-MDM2 interaction, which is a key pathway in cancer development.

Mechanism of Action

N'-hydroxy-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)ethanimidamide is a potent inhibitor of the p53-MDM2 interaction, which is a key pathway in cancer development. The tumor suppressor protein p53 is a transcription factor that plays a critical role in regulating cell cycle progression and apoptosis. MDM2 is an E3 ubiquitin ligase that binds to p53 and promotes its degradation. Inhibition of the p53-MDM2 interaction leads to stabilization and activation of p53, which induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells through activation of the p53 pathway. It has also been shown to inhibit tumor growth and sensitize cancer cells to chemotherapy and radiation therapy. In addition, this compound has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

N'-hydroxy-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)ethanimidamide is a potent and selective inhibitor of the p53-MDM2 interaction, making it a valuable tool for studying the role of this pathway in cancer development. However, its use in lab experiments is limited by its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

Future research on N'-hydroxy-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)ethanimidamide should focus on its potential applications in combination therapy with chemotherapy and radiation therapy. In addition, further studies are needed to determine the optimal dosing and administration schedule for this compound in cancer patients. Finally, the development of more potent and selective inhibitors of the p53-MDM2 interaction may lead to the development of more effective cancer therapies.

Synthesis Methods

N'-hydroxy-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)ethanimidamide can be synthesized using a multistep process that involves the reaction of 3-amino-5H-[1,2,4]triazine with 5-bromoindole-3-thiol, followed by the reaction with ethyl chloroformate and hydroxylamine hydrochloride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N'-hydroxy-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)ethanimidamide has been extensively studied for its potential applications in cancer therapy. It has been shown to induce apoptosis in cancer cells and inhibit tumor growth in various preclinical models. In addition, this compound has been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a potential candidate for combination therapy.